Cas no 117918-07-7 (1,4-Benzenedicarboxamide, N,N'-dibutyl-2,3-dihydroxy-)

• Product name: 1,4-Benzenedicarboxamide, N,N'-dibutyl-2,3-dihydroxy-
• CAS No: 117918-07-7
• MF: C₁₆H₂₄N₂O₄
• MW: 308.37276
• CID: 1207335
• PubChem ID: 71339432

1,4-Benzenedicarboxamide, N,N'-dibutyl-2,3-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxamide, N,N'-dibutyl-2,3-dihydroxy-
• 1-N,4-N-dibutyl-2,3-dihydroxybenzene-1,4-dicarboxamide
• DTXSID90766865
• 117918-07-7
• N~1~,N~4~-Dibutyl-2,3-dihydroxybenzene-1,4-dicarboxamide

• Inchi： InChI=1S/C16H24N2O4/c1-3-5-9-17-15(21)11-7-8-12(14(20)13(11)19)16(22)18-10-6-4-2/h7-8,19-20H,3-6,9-10H2,1-2H3,(H,17,21)(H,18,22)
• InChI Key： VIJQIRYBYQTVDQ-UHFFFAOYSA-N
• SMILES： CCCCNC(=O)C1=C(C(=C(C=C1)C(=O)NCCCC)O)O

Computed Properties

• Exact Mass: 308.17372
• Monoisotopic Mass: 308.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.7Ų
• XLogP3: 3.4

Experimental Properties

• PSA: 98.66